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Get Quote

Technical Profile: 4-(Indolin-1-yl)benzoic Acid[1]
Executive Summary

4-(Indolin-1-yl)benzoic acid (CAS: 1020933-45-2) is a specialized chemical intermediate
featuring a bicyclic indoline (2,3-dihydro-1H-indole) moiety coupled to the para-position of a
benzoic acid scaffold.[1][2] This structure serves as a critical "privileged scaffold" in medicinal
chemistry, particularly in the development of kinase inhibitors and modulators of the
endocannabinoid system (e.g., Monoacylglycerol Lipase - MAGL inhibitors).

This guide provides the definitive chemoinformatics identity of the molecule, a robust synthetic
protocol based on Buchwald-Hartwig amination, and a structural analysis for researchers
integrating this motif into drug discovery campaigns.

Part 1: Chemoinformatics Identity

The precise identification of 4-(Indolin-1-yl)benzoic acid is essential for database registration
and computational modeling. The following strings are generated based on the canonical
structure where the indoline nitrogen is bonded to the C4 position of the benzoic acid.
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Core ldentifiers

Identifier Type

String / Value

Notes

CAS Number

1020933-45-2

Unique registry ID

Molecular Formula

Molecular Weight

239.27 g/mol

Canonical SMILES

OC(=0)clccc(N2CCc3ccecc32
)ecl

Useful for

docking/cheminformatics

InChl String

InChl=1S/C15H13NO2/c17-
15(18)11-5-7-12(8-6-11)16-9-
10-13-3-1-2-4-14(13)16/h1-
8H,9-10H2,(H,17,18)

Standard connectivity layer

Structural Properties (Calculated)

Property

Value

Significance in Drug

Design

Moderate lipophilicity; good
cLogP ~3.2-35 Pop y g

membrane permeability.

Polar surface area dominated
TPSA ~40-50 A2 by the carboxylate; favorable

for oral bioavailability.

The indoline nitrogen is tertiary
H-Bond Donors 1 (COOH) )

and non-donating.
H-Bond Acceptors 2 (C=0, OH) -

Bond between phenyl ring and
Rotatable Bonds 2 carboxyl; bond between phenyl

and indoline N.

Part 2: Synthetic Methodology
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The formation of the C-N bond between the electron-rich indoline nitrogen and the electron-
deficient benzoic acid ring is the critical step. While nucleophilic aromatic substitution (

) is possible with fluorobenzoic esters, the Buchwald-Hartwig Amination is the gold standard for
reliability and yield, avoiding harsh conditions that might degrade the indoline.

Protocol: Palladium-Catalyzed C-N Cross-Coupling

Objective: Coupling Indoline with Methyl 4-bromobenzoate followed by Hydrolysis.

Reagents:

Amine: Indoline (1.0 equiv)
o Aryl Halide: Methyl 4-bromobenzoate (1.1 equiv)
o Catalyst:
(1-2 mol%) or
e Ligand: BINAP or XPhos (2-4 mol%)
e Base:

(1.5 equiv) or

Solvent: Toluene or 1,4-Dioxane (Anhydrous)
Step-by-Step Workflow:

o Preparation: Charge a flame-dried Schlenk flask with Methyl 4-bromobenzoate,

, BINAP, and

 Inert Atmosphere: Evacuate and backfill with Argon (3 cycles).

¢ Addition: Add anhydrous Toluene followed by Indoline via syringe.
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e Reaction: Heat the mixture to 100°C for 12-16 hours. Monitor by TLC (disappearance of
indoline).

o Workup: Cool to RT, filter through a pad of Celite to remove inorganic salts/Pd, and
concentrate the filtrate.

e Hydrolysis (Ester -> Acid): Dissolve the intermediate ester in THF/MeOH (1:1). Add

(2M, 3 equiv). Stir at RT for 4 hours.

e |solation: Acidify with 1M HCI to pH ~3. The product, 4-(Indolin-1-yl)benzoic acid, will
precipitate as a solid. Filter, wash with water, and dry.

Visualization: Synthetic Pathway
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Figure 1: Step-wise synthesis of 4-(Indolin-1-yl)benzoic acid via Palladium-catalyzed cross-
coupling and subsequent hydrolysis.[1][3]

Part 3: Structural Analysis & Characterization

Validating the structure of 4-(Indolin-1-yl)benzoic acid requires specific attention to the NMR
signals of the indoline ring and the para-substituted benzene.

1H NMR Signature (Expected in DMSO-d6)

o Carboxylic Acid Proton: Broad singlet at ~12.0 - 13.0 ppm (COOH).[4]
» Benzoic Acid Ring: Two doublets (AA'BB' system).

o Protons ortho to COOH: ~7.8 - 7.9 ppm (d, 2H).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b11868236/docs?utm_src=pdf-body#smiles-string-and-inchikey-for-4-indolin-1-yl-benzoic-acid
https://www.benchchem.com/product/b11868236/docs?utm_src=pdf-body-img#smiles-string-and-inchikey-for-4-indolin-1-yl-benzoic-acid
https://www.benchchem.com/product/b11868236/docs?utm_src=pdf-body#smiles-string-and-inchikey-for-4-indolin-1-yl-benzoic-acid
https://www.synblock.com/product/1020933-45-2.html
https://www.chemdiv.com/catalog/screening-compounds/compound-Y044-1034/
https://www.benchchem.com/product/b11868236/docs?utm_src=pdf-body#smiles-string-and-inchikey-for-4-indolin-1-yl-benzoic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC9064907/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11868236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Protons ortho to N (Indoline): ~6.8 - 7.0 ppm (d, 2H). Note: The electron-donating N shifts
these upfield.

 Indoline Ring (Aromatic): Multiplet at ~7.1 - 7.3 ppm (3H) and a doublet/multiplet at ~7.4 ppm
(1H).

 Indoline Ring (Aliphatic): Two triplets.

o :~4.0 ppm (t, 2H). Deshielded by Nitrogen.

o :~3.1 ppm (t, 2H).

Quality Control Checkpoints

e Mass Spectrometry (ESI-): Look for the

peak at 238.2 m/z.

e Purity (HPLC): The indoline moiety is prone to oxidation (to indole) if left in air/light for
extended periods. Ensure the absence of an "Indole" peak (which would show aromatic
protons instead of the aliphatic triplets).

Part 4: Applications in Drug Discovery

This molecule is not just a building block; it serves as a core pharmacophore in several
therapeutic areas.

Monoacylglycerol Lipase (MAGL) Inhibitors

As referenced in patent literature (e.g., US11390610B2), the 4-(indolin-1-yl)benzoic acid
motif is used to construct inhibitors for MAGL. The benzoic acid moiety often serves as a linker
to attach piperazine or other polar groups that interact with the enzyme's active site, while the
indoline provides a hydrophobic anchor.

Kinase Inhibition (Type Il)

The "Bent" conformation of the indoline-phenyl linkage mimics the hinge-binding or DFG-out
binding motifs of Type Il kinase inhibitors. The carboxylic acid can form hydrogen bonds with
the conserved Lysine or Glu residues in the kinase pocket.
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Visualization: Pharmacophore Logic
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Figure 2: Pharmacophore decomposition of 4-(Indolin-1-yl)benzoic acid showing the
hydrophobic tail (Indoline) and polar head (Acid).[3][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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